Cas no 71792-93-3 (2-Propanone, 1,3-bis[3-(trifluoromethyl)phenyl]-)

2-Propanone, 1,3-bis[3-(trifluoromethyl)phenyl]- structure
71792-93-3 structure
Product Name:2-Propanone, 1,3-bis[3-(trifluoromethyl)phenyl]-
CAS No:71792-93-3
MF:C17H12F6O
MW:346.26700592041
CID:545047
PubChem ID:13221706
Update Time:2025-04-19

2-Propanone, 1,3-bis[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone, 1,3-bis[3-(trifluoromethyl)phenyl]-
    • 1,3-bis[3-(trifluoromethyl)phenyl]propan-2-one
    • PVWRQYUVLKSIMF-UHFFFAOYSA-N
    • DTXSID70529470
    • 71792-93-3
    • SCHEMBL6865758
    • Inchi: 1S/C17H12F6O/c18-16(19,20)13-5-1-3-11(7-13)9-15(24)10-12-4-2-6-14(8-12)17(21,22)23/h1-8H,9-10H2
    • InChI Key: PVWRQYUVLKSIMF-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)CC(CC1C=CC=C(C(F)(F)F)C=1)=O)(F)F

Computed Properties

  • Exact Mass: 346.07926
  • Monoisotopic Mass: 346.07923397g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2-Propanone, 1,3-bis[3-(trifluoromethyl)phenyl]- Related Literature

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